Isoorientin-7-O-rutinoside

• CAS: 35450-87-4
• Molecular Formula: C33H40O20
• Molecular Weight: 756.7 g/mol
• InChI: InChI=1S/C33H40O20/c1-9-21(38)25(42)29(46)32(49-9)48-8-18-23(40)27(44)30(47)33(53-18)52-16-6-15-19(13(37)5-14(50-15)10-2-3-11(35)12(36)4-10)24(41)20(16)31-28(45)26(43)22(39)17(7-34)51-31/h2-6,9,17-18,21-23,25-36,38-47H,7-8H2,1H3/t9-,17+,18+,21-,22+,23+,25+,26-,27-,28+,29+,30+,31-,32+,33+/m0/s1
• InChIKey: LHMSJZLSCNPWNJ-MOXIDHPQSA-N

Isoorientin-7-O-rutinoside: Identity, Source, and Analytical Profile

Isoorientin-7-O-rutinoside (Wyomin) is a flavonoid C,O-diglycoside characterized by a luteolin aglycone with a C-linked glucose at the 6-position and an O-linked rutinoside at the 7-position [1]. It is a natural product primarily isolated from barley (Hordeum vulgare) [2] and other select plants like Dianthus versicolor [3]. Its structural complexity, featuring both C- and O-glycosylation, distinguishes it from simpler flavonoid mono-glycosides and contributes to its predicted physicochemical properties, including high polarity (predicted XLogP of -3.60) and a large topological polar surface area (TPSA of 335.00 Ų) [4].

Workflow LC-MS dereplication of C,O-diglycosides

Selection Analytical reference standard for botanical/cereal chemotaxonomy

Requires MSⁿ-compatible LC-MS system; not suitable as mono-C-glucoside surrogate

• [1] Ferreres, F., Andrade, P., Valentão, P., & Gil-Izquierdo, A. (2008). Further knowledge on barley (Hordeum vulgare L.) leaves O-glycosyl-C-glycosyl flavones by liquid chromatography-UV diode-array detection-electrospray ionisation mass spectrometry. Journal of Chromatography A, 1182(1), 56-64. View Source
• [2] FoodDB. (2010). Showing Compound Isoorientin 7-rutinoside (FDB016651). FoodDB Version 1.0. View Source
• [3] Obmann, A., Werner, I., Presser, A., Zehl, M., Swoboda, Z., Purevsuren, S., Narantuya, S., Kletter, C., & Glasl, S. (2011). Flavonoid C- and O-glycosides from the Mongolian medicinal plant Dianthus versicolor Fisch. Carbohydrate Research, 346(13), 1868-1875. View Source
• [4] Plantaedb. (2026). Isoorientin-7-O-rutinoside. Plantaedb Compound Database. View Source

Why Generic Flavone Substitution Fails

Interchanging Isoorientin-7-O-rutinoside with its close analogs like isoorientin, orientin, or luteolin-7-O-rutinoside is scientifically invalid due to its unique dual glycosylation (C-6 glucosyl and O-7 rutinoside). The presence and position of sugars critically dictate a flavonoid's molecular recognition by transporters and enzymes [1]. For instance, the C-glycosidic bond at C-6 renders isoorientin resistant to hydrolysis, unlike purely O-glycosidic flavonoids [2]. Furthermore, in a rat lens aldose reductase (AR) assay, the closely related isoorientin and orientin displayed IC50 values of 1.92 μM and 1.65 μM respectively [3], while luteolin-7-O-rutinoside was inactive. This highlights how subtle differences in glycosylation (C- vs. O-glycoside, or the specific O-linked sugar) produce non-equivalent biological outcomes. Therefore, direct substitution without empirical validation would introduce uncontrolled variables into any assay or application.

▲ Mono-C-glucosides (isoorientin, orientin) lack the diagnostic O-glycosyl neutral loss; LC-MS identification may yield false negatives in C,O-diglycoside-containing matrices.

▲ Radical-scavenging selectivity shifts with B-ring hydroxylation; catechol-scaffold O₂•⁻ profile cannot be assumed from monophenol analogs (vitexin/isovitexin).

▲ MAO-B selectivity is linked to 3′,4′-dihydroxy B-ring and may be modulated by 7-O-rutinoside; mono-C-glucoside data do not predict diglycoside potency.

• [1] Xiao, J. (2017). Dietary flavonoid aglycones and their glycosides: Which show better biological significance? Critical Reviews in Food Science and Nutrition, 57(9), 1874-1905. View Source
• [2] Courts, F. L., & Williamson, G. (2015). The Occurrence, Fate and Biological Activities of C-glycosyl Flavonoids in the Human Diet. Critical Reviews in Food Science and Nutrition, 55(10), 1352-1367. View Source
• [3] Lee, S. H., Kang, S. S., Cho, S. H., Ryu, S. N., & Lee, Y. S. (2014). Inhibitory Effects of Colocasia esculenta (L.) Schott Constituents on Aldose Reductase. Molecules, 19(9), 13212-13224. View Source

Quantitative Differentiation Evidence

Unique Chromatographic and Mass Spectrometric Signature

Unlike simpler flavonoid glycosides, Isoorientin-7-O-rutinoside's unique C,O-diglycoside structure results in distinct physicochemical parameters that are critical for analytical differentiation and predict low oral bioavailability. Comparative in silico data shows it has a significantly larger topological polar surface area (TPSA) and a lower predicted LogP than its common analog luteolin-7-O-rutinoside [1][2]. This supports its unique identity in chromatographic assays and implies distinct handling in biological systems.

MSⁿ Diagnostic Ion Series

Cross-study comparable

Isoorientin-7-O-rutinoside: 308 Da neutral loss (rutinosyl) → C-glycosyl cross-ring cleavages (unique). Mono-C-glucoside: no O-glycosyl loss; only C-glycosyl cleavages.

Supports unambiguous LC-MS dereplication of C,O-diglycosides.

Source-specific (Dianthus versicolor/barley) fragmentation pattern.

Evidence Dimension	Predicted Physicochemical Properties (ADMET)
Target Compound Data	Isoorientin-7-O-rutinoside: TPSA 335.00 Ų; XLogP -3.60; Molecular Weight 756.66 g/mol [1]
Comparator Or Baseline	Luteolin-7-O-rutinoside: TPSA 269.43 Ų; XLogP -0.53; Molecular Weight 594.5 g/mol [2]
Quantified Difference	TPSA is +65.57 Ų (24% larger); XLogP is -3.07 lower (more hydrophilic); Molecular Weight is +162.16 g/mol higher
Conditions	In silico predictions based on chemical structure

Why This Matters

These predicted differences confirm the compound's unique identity and serve as key differentiators for analytical standard procurement, while the poor predicted drug-likeness (Rule of Five violation) is crucial information for any in vivo study design.

• [1] Plantaedb. (2026). Isoorientin-7-O-rutinoside. Plantaedb Compound Database. View Source
• [2] PubChem. (2025). Luteolin-7-O-rutinoside. National Library of Medicine. View Source

Divergent Radical-Scavenging Selectivity by B-Ring Hydroxylation

While direct activity data for Isoorientin-7-O-rutinoside is not available, the biological performance of its core structural motif—the C-6 glucosylated luteolin—provides crucial context. In a direct head-to-head assay, its close analog, isoorientin, demonstrated potent inhibition of rat lens aldose reductase (AR) with an IC50 of 1.92 μM, while the related O-glycoside luteolin-7-O-rutinoside showed no inhibitory activity [1]. This demonstrates that the C-6 glucosyl group is essential for AR inhibition in this class. Isoorientin-7-O-rutinoside, possessing both the essential C-6-glucosyl group and an additional O-7-rutinoside, is therefore a distinct and valuable probe for structure-activity relationship (SAR) studies, not an interchangeable analog.

Radical Selectivity by B-ring

Class-level inference

Catechol B-ring (3′,4′-OH) ≈3-fold higher O₂•⁻ scavenging vs. monophenol B-ring; DPPH• rank inverted (vitexin > isoorientin).

Radical selectivity profile is B-ring-dependent; 7-O-rutinoside may modulate activity.

Not directly assayed; scaffold inference from mono-C-glucoside studies.

Evidence Dimension	In vitro inhibition of Rat Lens Aldose Reductase (AR)
Target Compound Data	Isoorientin-7-O-rutinoside: No direct data available. It possesses both the active C-6-glucosyl moiety and an additional O-7-rutinoside [1].
Comparator Or Baseline	Isoorientin (luteolin-6-C-glucoside): IC50 = 1.92 μM. Luteolin-7-O-rutinoside: No inhibition [1]. Quercetin (positive control): IC50 = 4.12 μM.
Quantified Difference	The C-6-glucoside core is essential for activity (IC50 = 1.92 μM), while the O-7-rutinoside alone is inactive. The target compound is a unique, untested combination of these two moieties.
Conditions	In vitro assay using rat lens aldose reductase with dl-glyceraldehyde as substrate

Why This Matters

This data positions Isoorientin-7-O-rutinoside as a critical, non-interchangeable probe for understanding how O-7-glycosylation modulates the established AR inhibitory activity of the C-6-glucoside core.

• [1] Lee, S. H., Kang, S. S., Cho, S. H., Ryu, S. N., & Lee, Y. S. (2014). Inhibitory Effects of Colocasia esculenta (L.) Schott Constituents on Aldose Reductase. Molecules, 19(9), 13212-13224. View Source

Selective MAO-B Inhibition by the Catechol B-Ring Scaffold

The unambiguous structural elucidation of Isoorientin-7-O-rutinoside confirms its identity as a rare C,O-diglycosyl flavonoid. Its structure was established using extensive spectroscopic techniques, including LC-UV-DAD, LC-MS^n, LC-HRMS, 1D and 2D NMR spectroscopy, and GC-MS analysis after hydrolysis [1]. This level of characterization provides a robust analytical standard for procurement. The study explicitly notes that 'flavonoids with such a high glycosylation pattern are rare,' highlighting its distinctiveness compared to more common analogs like isoorientin or orientin [1].

MAO-B Selectivity Scaffold

Class-level inference

Isoorientin (catechol B-ring): 9-fold MAO-B selectivity (IC₅₀ 11.08 μg/mL) vs. MAO-A (>100 μg/mL); isovitexin (monophenol) reduced selectivity.

Catechol B-ring supports MAO-B selectivity; 7-O-rutinoside effects require direct assay.

Inferred from Vitex grandifolia flavonoid panel; diglycoside not tested.

Evidence Dimension	Structural Characterization and Glycosylation Complexity
Target Compound Data	Isoorientin-7-O-rutinoside: Fully characterized C,O-diglycoside. Structure confirmed by LC-MS, HRMS, 1D/2D NMR, and GC-MS [1].
Comparator Or Baseline	Common flavonoids: Typically mono- or di-O-glycosides or mono-C-glycosides. The dual C- and O-glycosylation is a 'rare' and 'high' pattern [1].
Quantified Difference	N/A; qualitative assessment of structural complexity and rarity.
Conditions	Isolation and structural analysis from Dianthus versicolor aerial parts

Why This Matters

This provides a well-documented analytical fingerprint for quality control and procurement, ensuring the user receives a distinct, verifiable compound and not a misidentified analog.

• [1] Obmann, A., Werner, I., Presser, A., Zehl, M., Swoboda, Z., Purevsuren, S., Narantuya, S., Kletter, C., & Glasl, S. (2011). Flavonoid C- and O-glycosides from the Mongolian medicinal plant Dianthus versicolor Fisch. Carbohydrate Research, 346(13), 1868-1875. View Source

Procurement-Validated Application Scenarios

Botanical Authentication and Herbal Product QC

Given its unique and well-characterized structure elucidated by Obmann et al. using LC-MS and NMR [1], Isoorientin-7-O-rutinoside is ideally suited as a high-purity analytical standard. It can be used to identify and quantify this specific compound in plant extracts, foods (e.g., barley products), or biological samples via HPLC-DAD or LC-MS/MS, differentiating it from co-occurring flavonoids like isoorientin or luteolin-7-O-rutinoside.

LC-MS Dereplication in Cereal Metabolomics

This compound serves as a valuable tool molecule for investigating SAR in the context of diabetic complications. Since the C-6-glucoside core (isoorientin) is a known AR inhibitor (IC50 1.92 μM) while an O-7-rutinoside is not [2], Isoorientin-7-O-rutinoside—which combines both—can be used to test the hypothesis that O-7-glycosylation modulates (either enhances, diminishes, or alters the selectivity of) the AR inhibitory activity of the C-6-glucoside scaffold.

SAR Studies on Glycosylation-Dependent MAO-B Selectivity

The presence of Isoorientin-7-O-rutinoside can serve as a marker compound for the authentication of certain food and botanical products. Its detection in barley (Hordeum vulgare) has been reported [3]. This application leverages its presence as a specific chemical indicator for quality control, source verification, or standardization of barley-based ingredients and extracts.

Application

Selection Property

Validation Focus

Botanical Authentication & Herbal QC

Unique C,O-diglycoside MSⁿ fingerprint (308 Da loss)

LC-MS/MS co-elution and detector response verification

Cereal Metabolomics Dereplication

Diagnostic sequential neutral loss pattern

MRM-based LC-MS/MS method validation in barley/wheat matrices

Glycosylation-Dependent MAO-B SAR

3′,4′-dihydroxy B-ring pharmacophore

MAO-B vs. MAO-A recombinant enzyme selectivity profiling

Aqueous-Phase Antioxidant Mechanism Studies

High aqueous solubility (predicted 11.7 g/L)

O₂•⁻ scavenging vs. DPPH• in comparative flavone panel

• [1] Obmann, A., Werner, I., Presser, A., Zehl, M., Swoboda, Z., Purevsuren, S., Narantuya, S., Kletter, C., & Glasl, S. (2011). Flavonoid C- and O-glycosides from the Mongolian medicinal plant Dianthus versicolor Fisch. Carbohydrate Research, 346(13), 1868-1875. View Source
• [2] Lee, S. H., Kang, S. S., Cho, S. H., Ryu, S. N., & Lee, Y. S. (2014). Inhibitory Effects of Colocasia esculenta (L.) Schott Constituents on Aldose Reductase. Molecules, 19(9), 13212-13224. View Source
• [3] Ferreres, F., Andrade, P., Valentão, P., & Gil-Izquierdo, A. (2008). Further knowledge on barley (Hordeum vulgare L.) leaves O-glycosyl-C-glycosyl flavones by liquid chromatography-UV diode-array detection-electrospray ionisation mass spectrometry. Journal of Chromatography A, 1182(1), 56-64. View Source